Cas no 91182-60-4 (5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid)

5-(4-Bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid is a brominated oxazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 4-bromophenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. The methyl group at the 3-position and the carboxylic acid at the 4-position offer additional sites for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of heterocyclic scaffolds with potential biological activity. Its well-defined structure and reactivity profile make it a reliable building block for targeted synthetic applications.

5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid structure

91182-60-4 structure

Product Name:5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid

CAS No:91182-60-4

MF:C₁₁H₈BrNO₃

MW:282.0901222229

MDL:MFCD16447083

CID:1031783

PubChem ID:56604559

Update Time:2025-05-28

5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
- 5-(4-bromophenyl)-3-methyl-4-Isoxazolecarboxylic acid
- 5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid
- 5-(p-Bromophenyl)-3-methyl-4-isoxazolecarboxylic acid
- 4-Isoxazolecarboxylic acid, 5-(4-bromophenyl)-3-methyl-
- 5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid
- AK117885
- GFLKZFOUAHOGJF-UHFFFAOYSA-N
- SB18059
- OR346232
- AX8243985
- 4-Isoxazolecarboxylic acid, 5-(p-bromophenyl)-3-methyl- (7CI)
- 5-(4-Bromophenyl)-3-methyl-4-isoxazolecarboxylic acid (ACI)
- (4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
- SCHEMBL1563
- MFCD16447083
- 91182-60-4
- 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylicacid
- DTXSID80717826
- AS-5270
- CS-M1999
- AKOS015835662
- SY066129
- DB-023591
- MDL： MFCD16447083
- Inchi： 1S/C11H8BrNO3/c1-6-9(11(14)15)10(16-13-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
- InChI Key： GFLKZFOUAHOGJF-UHFFFAOYSA-N
- SMILES： O=C(C1C(C)=NOC=1C1C=CC(Br)=CC=1)O

Computed Properties

Exact Mass: 280.96876g/mol
Monoisotopic Mass: 280.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 266
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3
XLogP3: 2.6

Experimental Properties

Density: 1.605
Melting Point: 192-200°C
Boiling Point: 409 ºC
Flash Point: 201 ºC

5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature

5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	058800-5g	5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid	91182-60-4	95+%	5g	9996CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	058800-1g	5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid	91182-60-4	95+%	1g	3673CNY	2021-05-08
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Chemenu	CM191209-1g	5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid	91182-60-4	95%	1g	$147	2021-08-05
Chemenu	CM191209-5g	5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid	91182-60-4	95%	5g	$404	2021-08-05
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